Cas no 1193092-32-8 (6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione)

• Product Name: 6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione
• CAS No: 1193092-32-8
• MF: C₂₀H₂₂BrNO₂
• MW: 388.298184871674
• CID: 4480972
• PubChem ID: 68480420
• Update Time: 2025-06-30

6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 6-bromo-2-(2-ethylhexyl)-
• 6-bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione
• N-(2-Ethylhexyl)-4-bromonaphthalimide
• 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-(2-ethylhexyl)-
• SCHEMBL3016517
• F73863
• 8-bromo-3-(2-ethylhexyl)-3-azatricyclo[7.3.1.0?,(1)(3)]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• 6-bromo-2-(2-ethylhexyl)benzo[de]isoquinoline-1,3-dione
• 10-bromo-3-(2-ethylhexyl)-3-azatricyclo[7.3.1.0?,(1)(3)]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• 1193092-32-8
• SCHEMBL3016520
• BS-44986
• 6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione

• Inchi： 1S/C20H22BrNO2/c1-3-5-7-13(4-2)12-22-19(23)15-9-6-8-14-17(21)11-10-16(18(14)15)20(22)24/h6,8-11,13H,3-5,7,12H2,1-2H3
• InChI Key： BCCJBKCZGVYYHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C3C1=CC=CC=3C(N(C2=O)CC(CC)CCCC)=O

Computed Properties

• Exact Mass: 387.08339 g/mol
• Monoisotopic Mass: 387.08339 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 37.4
• Molecular Weight: 388.3

Additional information on 6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione

Introduction to 6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione (CAS No. 1193092-32-8)

6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione (CAS No. 1193092-32-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of benzoisoquinolines, which are known for their diverse pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial activities.

The molecular structure of 6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione is characterized by a central benzoisoquinoline core with a bromine substituent at the 6-position and a 2-ethylhexyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various research applications.

Recent studies have highlighted the potential of 6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anticancer activity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for inhibiting tumor growth.

In addition to its anticancer properties, 6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione has shown promising anti-inflammatory effects. A research team from the University of California found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione could be a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione involves several steps, including the formation of the benzoisoquinoline core and the introduction of the bromine and 2-ethylhexyl substituents. The synthetic route is well-documented in the literature and can be optimized for large-scale production. This makes it feasible for pharmaceutical companies to develop this compound into a viable drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings are encouraging and warrant further investigation in larger clinical trials.

In conclusion, 6-Bromo-2-(2-ethylhexyl)-1h-benzo[de]isoquinoline-1,3(2h)-dione (CAS No. 1193092-32-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.